Cas no 141357-93-9 (Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-)

• Product Name: Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-
• CAS No: 141357-93-9
• MF: C₁₅H₁₇NS
• MW: 243.36718249321
• CID: 1304233
• PubChem ID: 3072284
• Update Time: 2025-04-20

Benzenemethanamine, N,N-dimethyl-3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N,N-dimethyl-3-(phenylthio)-
• N,N-dimethyl-1-(3-phenylsulfanylphenyl)methanamine
• 141357-93-9
• DTXSID70388948
• AKOS005066248

• Inchi： 1S/C15H17NS/c1-16(2)12-13-7-6-10-15(11-13)17-14-8-4-3-5-9-14/h3-11H,12H2,1-2H3
• InChI Key： FGXDDHRSIBTVDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 243.10831
• Monoisotopic Mass: 243.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24